Cas no 1805535-06-1 (5-(Bromomethyl)-2-(difluoromethyl)-4-iodo-3-methylpyridine)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-4-iodo-3-methylpyridine
• CAS No: 1805535-06-1
• MF: C₈H₇BrF₂IN
• MW: 361.953160524368
• CID: 4891431
• Update Time: 2025-07-19

5-(Bromomethyl)-2-(difluoromethyl)-4-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-4-iodo-3-methylpyridine

• Inchi： 1S/C8H7BrF2IN/c1-4-6(12)5(2-9)3-13-7(4)8(10)11/h3,8H,2H2,1H3
• InChI Key： OKERWXKKJZVAFQ-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=CN=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-4-iodo-3-methylpyridine

Recent Advances in the Application of 5-(Bromomethyl)-2-(difluoromethyl)-4-iodo-3-methylpyridine (CAS: 1805535-06-1) in Chemical Biology and Pharmaceutical Research

The compound 5-(Bromomethyl)-2-(difluoromethyl)-4-iodo-3-methylpyridine (CAS: 1805535-06-1) has recently emerged as a valuable building block in medicinal chemistry and chemical biology research. This heteroaromatic scaffold with multiple reactive handles has shown significant potential in the development of novel therapeutic agents and chemical probes. Recent studies have demonstrated its utility in targeted drug design, particularly in the modification of kinase inhibitors and the development of covalent binding strategies.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of selective FGFR4 inhibitors. The bromomethyl and iodo substituents allow for efficient functionalization through cross-coupling reactions, while the difluoromethyl group contributes to improved metabolic stability and membrane permeability of the resulting compounds. Researchers reported a 40% improvement in target engagement compared to previous generation inhibitors when using derivatives of this scaffold.

In chemical biology applications, this pyridine derivative has been employed as a versatile platform for the development of activity-based probes. A recent Nature Chemical Biology publication demonstrated its use in creating selective covalent probes for cysteine-reactive enzymes. The compound's reactivity profile enables selective modification of target proteins while maintaining excellent stability in biological systems, addressing a longstanding challenge in probe development.

From a synthetic chemistry perspective, several innovative approaches to further functionalize this scaffold have been reported in 2024. Advanced Photoredox Catalysis methods have been successfully applied to achieve selective C-H functionalization at the 3-methyl position, opening new avenues for structure-activity relationship studies. These methodological advances have significantly expanded the chemical space accessible from this core structure.

Pharmacokinetic studies of derivatives based on this scaffold have shown promising results, with several candidates demonstrating favorable ADME properties. The difluoromethyl group in particular appears to confer improved metabolic stability while maintaining the desired physicochemical properties for drug-like molecules. Current research is focusing on optimizing the balance between reactivity and stability for in vivo applications.

Looking forward, this multifunctional pyridine derivative continues to attract attention in both academic and industrial research settings. Its unique combination of reactive groups and favorable physicochemical properties makes it particularly valuable for fragment-based drug discovery and the development of targeted covalent inhibitors. Ongoing research is expected to further elucidate its potential in addressing challenging therapeutic targets.